Cas no 88820-87-5 (4-Pentenoicacid,2-amino-2-methyl-,methylester,(2S)-(9CI))

4-Pentenoicacid,2-amino-2-methyl-,methylester,(2S)-(9CI) structure

88820-87-5 structure

Product Name:4-Pentenoicacid,2-amino-2-methyl-,methylester,(2S)-(9CI)

CAS No:88820-87-5

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD18835012

CID:1021282

Update Time:2023-11-22

4-Pentenoicacid,2-amino-2-methyl-,methylester,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

- 4-Pentenoicacid,2-amino-2-methyl-,methylester,(2S)-(9CI)
- (S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester
- 4-Pentenoic acid, 2-amino-2-methyl-, methyl ester, (S)- (ZCI)
- Methyl (2S)-2-amino-2-methyl-4-pentenoate (ACI)
- (S)-Methyl 2-amino-2-methylpent-4-enoate
- MDL： MFCD18835012
- Inchi： 1S/C7H13NO2/c1-4-5-7(2,8)6(9)10-3/h4H,1,5,8H2,2-3H3/t7-/m0/s1
- InChI Key： CKALQONYAVQDGR-ZETCQYMHSA-N
- SMILES： [C@@](N)(C)(CC=C)C(=O)OC

4-Pentenoicacid,2-amino-2-methyl-,methylester,(2S)-(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0371-1g	(S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester	88820-87-5	97%	1g	13399.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0371-5g	(S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester	88820-87-5	97%	5g	49864.89CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0371-500mg	(S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester	88820-87-5	97%	500mg	7123.56CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0371-250mg	(S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester	88820-87-5	97%	250mg	3985.8CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0371-100mg	(S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester	88820-87-5	97%	100mg	2416.92CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0371-50mg	(S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester	88820-87-5	97%	50mg	1636.72CNY	2021-05-07
abcr	AB536283-100 mg	(S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester, 95% (H-L-aMeGly(All)-OMe); .	88820-87-5	95%	100mg	€542.50	2023-06-14
abcr	AB536283-250 mg	(S)-2-Amino-2-methyl-pent-4-enoic acid methyl ester, 95% (H-L-aMeGly(All)-OMe); .	88820-87-5	95%	250mg	€857.00	2023-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216698-50mg	Methyl (S)-2-amino-2-methylpent-4-enoate	88820-87-5	97%	50mg	￥2012	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1216698-100mg	Methyl (S)-2-amino-2-methylpent-4-enoate	88820-87-5	97%	100mg	￥2980	2023-04-13

4-Pentenoicacid,2-amino-2-methyl-,methylester,(2S)-(9CI) Production Method

Production Method 1

120328-90-7

88820-87-5

Reaction Conditions

Reference

Product subclass 4: sodium-oxygen compounds

Jonczyk, A.; Kowalkowska, A., Science of Synthesis, 2006, 8, 1011-1140

Production Method 2

40216-71-5

88820-87-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide , (SP-4-2)-[[2,2′-[(1R,2R)-1,2-Cyclohexanediylbis[(nitrilo-κN)methylidyne]]bis[phe… Solvents: Toluene
1.2 Reagents: Benzoyl chloride Solvents: Methanol , Toluene
1.3 Reagents: Silica

Reference

A practical asymmetric synthesis of α-methyl α-amino acids using a chiral Cu-salen complex as a phase transfer catalyst

Belokon, Y. N.; Davies, R. G.; North, M., Tetrahedron Letters, 2000, 41(37), 7245-7248

Production Method 3

88820-87-5

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; rt; 1 h, rt

Reference

Quaternized α,α'-Amino Acids via Curtius Rearrangement of Substituted Malonate-Imidazolidinones

Gokada, Maheswara Rao; Hunter, Roger ; Andrijevic, Ana; Petersen, Wade F.; Samanta, Sauvik; et al, Journal of Organic Chemistry, 2017, 82(19), 10650-10658